![molecular formula C6H12ClN B6162041 rac-(1R,5R)-2-azabicyclo[3.2.0]heptane hydrochloride, cis CAS No. 2639370-98-0](/img/no-structure.png)
rac-(1R,5R)-2-azabicyclo[3.2.0]heptane hydrochloride, cis
Description
The compound “rac-(1R,5R)-2-oxa-6-azabicyclo[3.2.0]heptane hydrochloride” is similar to the requested compound . It has a molecular weight of 135.59 and its IUPAC name is (1R,5R)-2-oxa-6-azabicyclo[3.2.0]heptane hydrochloride .
Molecular Structure Analysis
The InChI code for the similar compound “rac-(1R,5R)-2-oxa-6-azabicyclo[3.2.0]heptane hydrochloride” is 1S/C5H9NO.ClH/c1-2-7-5-3-6-4(1)5;/h4-6H,1-3H2;1H/t4-,5-;/m1./s1 . This code provides a standard way to encode the compound’s molecular structure.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5R)-2-azabicyclo[3.2.0]heptane hydrochloride, cis involves the cyclization of a precursor compound followed by quaternization with hydrochloric acid.", "Starting Materials": [ "2-pyrrolidone", "1,5-dibromopentane", "sodium hydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Deprotonation of 2-pyrrolidone with sodium hydride to form the corresponding enolate.", "Step 2: Alkylation of the enolate with 1,5-dibromopentane to form the precursor compound.", "Step 3: Cyclization of the precursor compound to form rac-(1R,5R)-2-azabicyclo[3.2.0]heptane.", "Step 4: Quaternization of rac-(1R,5R)-2-azabicyclo[3.2.0]heptane with hydrochloric acid to form rac-(1R,5R)-2-azabicyclo[3.2.0]heptane hydrochloride, cis." ] } | |
CAS RN |
2639370-98-0 |
Molecular Formula |
C6H12ClN |
Molecular Weight |
133.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
